Cas no 154819-41-7 (3-Pyridinecarboxaldehyde,1-acetyl-1,4-dihydro-4-methyl-, (R)- (9CI))

• Product Name: 3-Pyridinecarboxaldehyde,1-acetyl-1,4-dihydro-4-methyl-, (R)- (9CI)
• CAS No: 154819-41-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 106738
• PubChem ID: 10442032
• Update Time: 2025-04-18

3-Pyridinecarboxaldehyde,1-acetyl-1,4-dihydro-4-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,1-acetyl-1,4-dihydro-4-methyl-, (R)- (9CI)
• (R)-1-acetyl-1,4-dihydro-4-methyl-3-Pyridinecarboxaldehyde
• 2-(METHYLTHIO)-7H-PYRROLO[2,3-D]PYRIMIDIN-4-OL
• (4R)-1-acetyl-4-methyl-4H-pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 1-acetyl-1,4-dihydro-4-methyl-, (R)- (9CI)
• 154819-41-7

• Inchi： 1S/C9H11NO2/c1-7-3-4-10(8(2)12)5-9(7)6-11/h3-7H,1-2H3/t7-/m1/s1
• InChI Key： OUSTXDJSBKRROK-SSDOTTSWSA-N
• SMILES： O=C(C)N1C=C[C@@H](C)C(C=O)=C1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38